Cas no 524674-23-5 (2-cyclobutylpyrrolidine)

• Product Name: 2-cyclobutylpyrrolidine
• CAS No: 524674-23-5
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD05189283
• CID: 2195592
• PubChem ID: 3434894
• Update Time: 2025-06-12

2-cyclobutylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-cyclobutyl- (9ci)
• 2-Cyclobutylpyrrolidine
• SCHEMBL18700888
• 524674-23-5
• Z281773842
• EN300-67440
• STK894091
• DTXSID701318881
• AKOS000154643
• AKOS016903599
• MFCD05189283
• BBL021379
• G44948
• DB-127732
• 2-cyclobutylpyrrolidine

• MDL： MFCD05189283
• Inchi： 1S/C8H15N/c1-3-7(4-1)8-5-2-6-9-8/h7-9H,1-6H2
• InChI Key： LOYAIHRKONEJEX-UHFFFAOYSA-N
• SMILES： N1CCCC1C1CCC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 190.6±8.0 °C at 760 mmHg
• Flash Point: 62.3±16.5 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

2-cyclobutylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-cyclobutylpyrrolidine

Recent Advances in the Study of 2-Cyclobutylpyrrolidine (CAS: 524674-23-5) in Chemical Biology and Pharmaceutical Research

The compound 2-cyclobutylpyrrolidine (CAS: 524674-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold in medicinal chemistry, particularly in the development of novel enzyme inhibitors and receptor modulators.

A key area of interest is the synthetic pathways for 2-cyclobutylpyrrolidine. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters have detailed innovative methods for its enantioselective synthesis, which are critical for producing high-purity compounds for pharmacological testing. These methods often involve catalytic cyclization reactions, leveraging transition metal catalysts or organocatalysts to achieve high yields and stereoselectivity. The ability to produce enantiomerically pure forms of 2-cyclobutylpyrrolidine is particularly important given the increasing regulatory emphasis on chirality in drug development.

In terms of biological activity, 2-cyclobutylpyrrolidine has shown promising results in preclinical studies as a modulator of central nervous system (CNS) targets. For instance, a 2023 study published in ACS Chemical Neuroscience demonstrated its efficacy as a partial agonist for specific serotonin receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. The compound's cyclobutyl moiety appears to enhance its binding affinity and selectivity, reducing off-target effects—a common challenge in CNS drug development.

Furthermore, computational studies have provided insights into the molecular interactions of 2-cyclobutylpyrrolidine with biological targets. Molecular docking and dynamics simulations, as reported in a recent Bioorganic & Medicinal Chemistry paper, reveal that the compound's rigid cyclobutyl ring induces conformational changes in target proteins, leading to enhanced binding stability. These findings are instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the clinical translation of 2-cyclobutylpyrrolidine-based therapeutics. Issues such as metabolic stability and oral bioavailability need to be addressed through further structural optimization. Recent patent filings (e.g., WO2023056121) indicate active industry interest in prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academia and pharmaceutical companies are expected to accelerate the development of this compound class into viable drug candidates.

In conclusion, 2-cyclobutylpyrrolidine (CAS: 524674-23-5) represents a compelling case study in modern drug discovery, where innovative synthetic chemistry meets targeted biological evaluation. The compound's progress from bench to bedside will likely depend on continued interdisciplinary research addressing both its pharmacological potential and developmental hurdles. This brief underscores the importance of such specialized heterocyclic compounds in expanding the therapeutic arsenal against complex diseases.